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Compound of Interest

Compound Name: Endothion

Cat. No.: B1671283

Abstract

This application note presents a detailed protocol for the quantitative analysis of Endothion
residues in complex matrices, such as fruits and vegetables, using High-Performance Liquid
Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS). Endothion is an
organophosphate insecticide and acaricide, and monitoring its residue levels is crucial for food
safety and environmental protection. The described method utilizes a QUEChERS-based
sample preparation procedure for efficient extraction and cleanup, followed by a sensitive and
selective HPLC-MS/MS analysis in Multiple Reaction Monitoring (MRM) mode. This protocol is
intended for researchers, scientists, and professionals in the fields of analytical chemistry, food
safety, and drug development, providing a robust framework for the detection and quantification
of Endothion.

Introduction

Endothion is an organophosphorus pesticide used to control a variety of insects and mites on
crops.[1] Due to its potential toxicity, regulatory bodies worldwide have established Maximum
Residue Limits (MRLs) for Endothion in food products. Therefore, sensitive and reliable
analytical methods are required for the routine monitoring of Endothion residues. HPLC-
MS/MS has become the technique of choice for pesticide residue analysis due to its high
selectivity, sensitivity, and ability to handle complex matrices.[2][3][4] This application note
provides a comprehensive protocol for the analysis of Endothion, from sample preparation to
data acquisition and analysis.
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Experimental Protocol
Sample Preparation (QUEChERS Method)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QUEChERS) method is a widely
adopted sample preparation technique for pesticide residue analysis in food matrices.[5]

Materials:

Homogenized sample (e.g., fruit or vegetable)

o Acetonitrile (ACN), HPLC grade

e Magnesium sulfate (MgS0Oa4), anhydrous

e Sodium chloride (NaCl)

¢ Disodium citrate sesquihydrate

e Trisodium citrate dihydrate

o Primary secondary amine (PSA) sorbent

e C18 sorbent

e Graphitized carbon black (GCB) - use with caution as it may remove planar pesticides

e 50 mL and 15 mL centrifuge tubes

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add the appropriate QUEChERS extraction salt packet (containing MgSOa, NaCl, disodium
citrate sesquihydrate, and trisodium citrate dihydrate).

Cap the tube and shake vigorously for 1 minute.
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e Centrifuge at 23000 x g for 5 minutes.

o Transfer the upper acetonitrile layer to a 15 mL centrifuge tube containing the dSPE cleanup
sorbent (e.g., a mixture of MgSOa4, PSA, and C18). The choice of sorbent may need to be
optimized depending on the matrix.

e Shake for 1 minute and centrifuge at =3000 x g for 5 minutes.

o Take an aliquot of the cleaned extract, filter through a 0.22 um syringe filter, and transfer to
an autosampler vial for HPLC-MS/MS analysis.

HPLC-MS/MS Analysis

Instrumentation:
o HPLC system capable of binary gradient elution
o Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

2.1. Liquid Chromatography (LC) Conditions

Parameter Value

C18 reversed-phase column (e.g., 100 mm x 2.1
Column
mm, 1.8 um)

] Water with 0.1% formic acid and 5 mM
Mobile Phase A )
ammonium formate

) Methanol with 0.1% formic acid and 5 mM
Mobile Phase B ]
ammonium formate

Flow Rate 0.3 mL/min
Injection Volume 5pL
Column Temperature 40 °C

5% B to 95% B over 8 minutes, hold for 2
Gradient Program minutes, return to initial conditions and

equilibrate for 3 minutes.
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2.2. Mass Spectrometry (MS) Conditions

The MS parameters should be optimized by infusing a standard solution of Endothion into the
mass spectrometer.

Parameter Value

lonization Mode Positive Electrospray lonization (ESI+)
Capillary Voltage 3.5kVv

Source Temperature 150 °C

Desolvation Temperature 500 °C

Cone Gas Flow 50 L/hr

Desolvation Gas Flow 600 L/hr

Collision Gas Argon

2.3. Endothion MRM Parameters

The precursor ion for Endothion (Molecular Formula: CoH1306PS, Molecular Weight: 280.25)
in positive ESI mode is the protonated molecule [M+H]* at m/z 281.3. The product ions and
optimal collision energies need to be determined experimentally by performing a product ion
scan of the precursor ion. Two or three of the most intense and specific product ions should be
selected for the MRM transitions (one for quantification and the others for confirmation).

. Collision Energy
Precursor lon (m/z)  Product lon (m/z) Dwell Time (ms)

(eV)
281.3 To be determined 100 To be determined
281.3 To be determined 100 To be determined

Data Presentation

The quantitative data for the analysis of Endothion should be summarized in the following
tables.
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Table 1: Method Performance Parameters

Parameter Result

Linearity (R?) >0.99

Limit of Detection (LOD) To be determined
Limit of Quantification (LOQ) To be determined

Table 2: Recovery and Precision Data

Spiking Level (ng/g) Recovery (%) RSD (%) (n=6)

Low To be determined To be determined

Medium To be determined To be determined

High To be determined To be determined
Visualization

The following diagram illustrates the general workflow for the HPLC-MS/MS analysis of
Endothion residues.

Sample Preparation (QUEChERS)
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Figure 1. Workflow for Endothion residue analysis.

Conclusion
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This application note provides a detailed and robust protocol for the analysis of Endothion
residues in complex food matrices using HPLC-MS/MS. The QUEChERS sample preparation
method offers efficient extraction and cleanup, while the HPLC-MS/MS method provides high
sensitivity and selectivity for accurate quantification. The provided framework can be adapted
and validated by analytical laboratories for the routine monitoring of Endothion, ensuring
compliance with food safety regulations. Further work is required to determine the specific
MRM transitions and optimal collision energies for Endothion to complete the method
validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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